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Compound of Interest

Compound Name: Diisostearyl malate

Cat. No.: B1593918

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Diisostearyl Malate, a common emollient and skin-conditioning agent in cosmetic and
pharmaceutical formulations. While generally considered non-hazardous, adherence to proper
laboratory waste management protocols is crucial for maintaining a safe working environment
and ensuring regulatory compliance.

Pre-Disposal Safety and Handling

Before handling Diisostearyl Malate for disposal, ensure you are wearing appropriate
Personal Protective Equipment (PPE).

o Eye/Face Protection: Wear tightly fitting safety goggles.
o Skin Protection: Use chemical-impermeable gloves.
o Work Area: Handle the material in a well-ventilated area.

Step-by-Step Disposal Procedure

The disposal of Diisostearyl Malate should always be in accordance with applicable regional,
national, and local laws and regulations.[1] The following is a general procedural guide based
on standard laboratory chemical waste practices.
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» Waste Identification and Segregation:
o Pure Diisostearyl Malate or expired raw material should be treated as chemical waste.

o Segregate waste Diisostearyl Malate from other chemical waste streams to prevent
unintended reactions. It should not be mixed with strong oxidizing agents, flammable, or
corrosive materials.

o Contaminated materials, such as paper towels, gloves, or weighing boats used during
handling, should also be disposed of as chemical waste.

e Containerization:

o Place waste Diisostearyl Malate and contaminated materials into a suitable, sealable,
and clearly labeled waste container. The container must be chemically compatible with the
substance.

o The container must be labeled with the words "Hazardous Waste" (a standard practice for
all chemical waste, regardless of perceived hazard), and the full chemical name:
"Diisostearyl Malate".

e Storage:

o Store the sealed waste container in a designated satellite accumulation area or a central
accumulation area for chemical waste.

o The storage area should be cool, dry, and well-ventilated, away from heat sources and
direct sunlight.[2]

 Final Disposal:

o Arrange for the collection and disposal of the waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Do not pour Diisostearyl Malate down the drain or dispose of it in regular trash.[3] While
it is noted to be biodegradable, this does not permit disposal into sewer systems.[4]
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Accidental Spill Response

In the event of a spill:
e Ensure the area is well-ventilated.

» Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite, or commercial absorbent pads).

o Collect the absorbed material and place it into a sealed, labeled container for chemical waste
disposal.

o Clean the contaminated surface thoroughly.

Quantitative Data for Diisostearyl Malate

The following table summarizes key quantitative data for Diisostearyl Malate, which is useful
for handling and storage considerations.

Property Value

Molecular Formula C40H7805

Molecular Weight 639.0 g/mol [5]

Boiling Point 676.3 £ 35.0 °C at 760 mmHg[4][6]
Density 0.9 £ 0.1 g/cm3[4]

Flash Point 185.0 °C (365.0 °F) (estimated)[7]
Solubility in Water Insoluble[6][8]

Appearance Clear, viscous liquid[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Diisostearyl Malate waste in a laboratory setting.
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Waste Generation
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Caption: Decision workflow for the proper disposal of Diisostearyl Malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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